Cas no 75001-82-0 (Imp. D (EP): 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one)
75001-82-0 structure
Product Name:Imp. D (EP): 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one
CAS No:75001-82-0
MF:C15H18FN3O
MW:275.321326732636
CID:1073595
PubChem ID:12733939
Update Time:2025-04-20
Imp. D (EP): 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- Imp. D (EP): 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one
- Norfloxacin Impurity D
- Norfloxacin Impurity D(EP)
- Norfloxacin EP Impurity D
- Norfloxacin impurity D [EP IMPURITY]
- 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one
- Decarboxyl Norfloxacin
- SCHEMBL7262142
- A900349
- 3DV73N84L5
- UNII-3DV73N84L5
- MBX-2201
- 1-Ethyl-6-fluoro-7-(1-piperazinyl)-4(1H)-quinolinone
- CHEMBL30227
- 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one; Norfloxacin Imp. D (EP); Norfloxacin Impurity D
- 1-ethyl-6-fluoro-7-piperazin-1-ylquinolin-4-one
- 75001-82-0
- 4(1H)-Quinolinone, 1-ethyl-6-fluoro-7-(1-piperazinyl)-
-
- Inchi: 1S/C15H18FN3O/c1-2-18-6-3-15(20)11-9-12(16)14(10-13(11)18)19-7-4-17-5-8-19/h3,6,9-10,17H,2,4-5,7-8H2,1H3
- InChI Key: GGLTXLVORITVKE-UHFFFAOYSA-N
- SMILES: FC1C=C2C(C=CN(CC)C2=CC=1N1CCNCC1)=O
Computed Properties
- Exact Mass: 275.14339037g/mol
- Monoisotopic Mass: 275.14339037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 35.6Ų
Experimental Properties
- Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 218.5-220.0 ºC
- Solubility: Slightly soluble (1.1 g/l) (25 º C),
Imp. D (EP): 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
Imp. D (EP): 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
75001-82-0 (Imp. D (EP): 1-Ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one) Related Products
- 131775-99-0(Decarboxy Enrofloxacin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent